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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428

An in-depth analysis of the acute and chronic toxicity, mechanism of action, and environmental
fate of the organophosphate pesticide carbophenothion in aquatic ecosystems.

Executive Summary

Carbophenothion, an organophosphate insecticide and acaricide, poses a significant
ecotoxicological risk to aquatic organisms. Characterized as highly toxic, its primary mode of
action is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system,
leading to neurotoxicity. This guide provides a comprehensive overview of the ecotoxicity of
carbophenothion, summarizing key quantitative toxicity data, detailing experimental
methodologies, and illustrating the biochemical pathways affected. The information presented
is intended for researchers, scientists, and environmental risk assessors engaged in the study
and management of pesticide impacts on aquatic environments.

Acute Ecotoxicity

Carbophenothion exhibits high acute toxicity to a wide range of aquatic organisms, with
effects observed at low microgram per liter (ug/L) concentrations. The following tables
summarize the median lethal concentration (LC50) and median effective concentration (EC50)
values for various fish and invertebrate species.

Acute Toxicity to Fish
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Carbophenothion is classified as very highly toxic to both cold and warm water fish species.[1]
The 96-hour LC50 values are consistently in the low pg/L range, indicating a high potential for
mortality upon short-term exposure.

Exposure
. Common .
Species . Duration LC50 (pg/L) Test Type Reference
ame
(hours)
Oncorhynchu  Rainbow ]
) 96 56 Static [1]
s mykiss Trout
Lepomis Bluegill )
] ) 96 13 Static [1]
macrochirus Sunfish
Cyprinodon Sheepshead
] ) 96 17 Flow-through [1]
variegatus Minnow
Menidia Atlantic
L ) ) 96 - Flow-through [2]
menidia Silverside
Menidia Tidewater
) ) ) 96 - Flow-through [2]
peninsulae Silverside
Menidia Inland
) ) ) 96 - Flow-through [2]
beryllina Silverside
Leuresthes California
) ) 96 - Flow-through [2]
tenuis Grunion
Opsanus ]
bet Gulf Toadfish 96 - Flow-through 2]
eta

Note: Specific LC50 values for all atherinid species and Gulf Toadfish were not explicitly
provided in the initial search results but were part of a comparative toxicity study.

Acute Toxicity to Aquatic Invertebrates

Aquatic invertebrates, particularly crustaceans, are also highly sensitive to carbophenothion.
The 48-hour EC50 values for immobilization are in the sub-microgram per liter to low
microgram per liter range.
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Exposure
. Common . EC50/LC5 . Referenc
Species Duration Endpoint  Test Type
Name 0 (nglL)
(hours)
Palaemone  Grass )
_ 96 1.2 LC50 Static [1]
tes sp. Shrimp
Penaeus Pink ]
_ 96 0.47 LC50 Static [1]
duorarum Shrimp
, EC50
Daphnia - )
Water Flea 48 - (Immobiliza  Static [31[41[5]
magna _
tion)

Note: A specific EC50 value for Daphnia magna was not found in the provided search results,

but it is a standard test organism for aquatic invertebrate toxicity.

Chronic Ecotoxicity

Chronic exposure to sublethal concentrations of carbophenothion can lead to adverse effects

on the growth, reproduction, and survival of aquatic organisms.

. Common Test . NOEC LOEC Referenc
Species . Endpoint
Name Duration (nglL) (nglL) e
Survival
Pimephale Fathead
] 7 days and - - [6]
s promelas  Minnow
Growth
Embryo-
Larval
Cyprinodon  Sheepshea Survival 7]
variegatus d Minnow and
Teratogeni
city

Note: Specific NOEC and LOEC values for chronic studies were not detailed in the initial

search results but are key endpoints in standard chronic toxicity tests.
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Bioconcentration

Carbophenothion has the potential to accumulate in the tissues of aquatic organisms. The
bioconcentration factor (BCF) is a measure of this potential.

. Common
Species BCF Value Method Reference
Name
Lepomis ) )
Bluegill Sunfish - - [81[9]

macrochirus

Note: While studies on the BCF of carbophenothion in species like the bluegill sunfish have
been conducted, the specific BCF value was not available in the provided search results.

Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of carbophenothion toxicity is the inhibition of the enzyme
acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter
acetylcholine (ACh) at nerve synapses. Inhibition of AChE leads to an accumulation of ACh,

causing continuous nerve stimulation, which results in neurotoxicity and can ultimately be
lethal.[10][11]

Signaling Pathway of Acetylcholinesterase Inhibition

Caption: Mechanism of carbophenothion-induced neurotoxicity through the inhibition of
acetylcholinesterase.

Experimental Protocols

The ecotoxicity data presented in this guide are derived from standardized laboratory tests. The
following sections outline the general methodologies for acute and chronic aquatic toxicity

testing.

Acute Toxicity Testing
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Acute toxicity tests are typically conducted over a 48-hour period for invertebrates and a 96-
hour period for fish.[3][8]

o Test Organisms: Commonly used species include Daphnia magna (water flea) for
invertebrates and Oncorhynchus mykiss (rainbow trout) or Lepomis macrochirus (bluegill
sunfish) for fish.[1][3] Organisms are typically young and of a uniform size and age.

o Test Systems: Tests can be static, static-renewal, or flow-through.
o Static Test: Test solutions are not renewed during the test.[5]
o Static-Renewal Test: Test solutions are renewed periodically (e.g., every 24 hours).[12]
o Flow-Through Test: Fresh test solution is continuously delivered to the test chambers.[2]

o Test Conditions: Key water quality parameters such as temperature, pH, dissolved oxygen,
and hardness are maintained within a narrow range appropriate for the test species.[13][14]

o Endpoints: The primary endpoint for fish is mortality (LC50), while for daphnids, it is typically
immobilization (EC50).[6][8]

Chronic Toxicity Testing

Chronic toxicity tests are conducted over a longer period, often encompassing a significant
portion of the organism's life cycle, to assess sublethal effects.

o Test Organisms: Early life stages of fish, such as embryos and larvae of the fathead minnow
(Pimephales promelas), are frequently used.[2][6][15]

o Test Duration: Tests can range from 7 days for larval survival and growth tests to longer
periods for early life-stage and full life-cycle tests.[6]

o Endpoints: Chronic endpoints include survival, growth (length and weight), and reproduction
(e.g., number of offspring).[15] The No Observed Effect Concentration (NOEC) and Lowest
Observed Effect Concentration (LOEC) are determined.

Experimental Workflow for Aquatic Toxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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